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Compound of Interest

Compound Name:
5-Bromo-6-methoxybenzofuran-2-

carboxylic acid

Cat. No.: B3018649 Get Quote

The benzofuran scaffold is a quintessential example of a "privileged structure" in the field of

drug discovery.[1][2] This heterocyclic system, composed of a fused benzene and furan ring, is

a recurring motif in a multitude of natural products and synthetic compounds that exhibit a vast

spectrum of biological activities.[1][3][4] Derivatives of benzofuran have been extensively

investigated and developed as therapeutic agents with applications ranging from anticancer

and antimicrobial to anti-inflammatory and antiviral.[2][3][4][5][6]

This guide focuses on a specific, highly functionalized derivative: 5-Bromo-6-
methoxybenzofuran-2-carboxylic acid. The strategic placement of its substituents—a

bromine atom, a methoxy group, and a carboxylic acid—makes it a particularly valuable

building block for combinatorial chemistry and targeted drug design. This document provides

an in-depth analysis of its fundamental molecular properties, detailed synthetic protocols with

mechanistic rationale, and a discussion of its potential applications in modern drug

development, grounded in established scientific principles.

Core Physicochemical and Structural
Characteristics
A precise understanding of a molecule's fundamental properties is the bedrock of its application

in research. The molecular weight, in particular, is a critical parameter for everything from

stoichiometric calculations in synthesis to its potential adherence to drug-likeness principles like

Lipinski's Rule of Five.
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Key Molecular Data
The essential physicochemical properties of 5-Bromo-6-methoxybenzofuran-2-carboxylic
acid are summarized below for quick reference.

Property Value Source(s)

Molecular Formula C₁₀H₇BrO₄ [7]

Molecular Weight 271.06 g/mol [7][8]

CAS Number 20073-19-2 [7][8]

Synonyms
2-Benzofurancarboxylic acid,

5-bromo-6-methoxy-
[7]

Physical Form Solid

Chemical Structure
The structural arrangement of the molecule is key to its reactivity and pharmacological

potential.

Caption: Chemical structure of 5-Bromo-6-methoxybenzofuran-2-carboxylic acid.

Synthesis and Mechanistic Rationale
The synthesis of substituted benzofuran-2-carboxylic acids can be achieved through several

established routes. The choice of a specific pathway is dictated by the availability of starting

materials, desired yield, and scalability. A common and reliable method involves the initial

formation of a benzofuran ester, followed by hydrolysis.

Retrosynthetic Analysis
A logical retrosynthetic pathway simplifies the synthetic challenge by breaking down the target

molecule into simpler, commercially available precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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